Cas no 453566-15-9 (Methyl 3-bromo-5-cyanobenzoate)

Methyl 3-bromo-5-cyanobenzoate structure
453566-15-9 structure
Product Name:Methyl 3-bromo-5-cyanobenzoate
CAS No:453566-15-9
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD16620379
CID:1025642
Update Time:2025-04-20

Methyl 3-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-cyanobenzoate
    • 3-BROMO-5-CYANO BENZOIC ACID METHYL ESTER
    • AK-78400
    • ANW-66266
    • CTK8C1329
    • KB-256396
    • SureCN5224940
    • 3-BroMo-5-cyanobenzoic acid Methyl ester
    • MDL： MFCD16620379
    • Inchi： 1S/C9H6BrNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
    • InChI Key： DNNTVDNUUQKALF-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 238.95800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 50.09000
  • LogP: 2.10738

Methyl 3-bromo-5-cyanobenzoate Security Information

Methyl 3-bromo-5-cyanobenzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-bromo-5-cyanobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM154851-10g
Methyl 3-bromo-5-cyanobenzoate
 453566-15-9 95+%
10g
 $850 2021-06-17
TRC
M297063-50mg
Methyl 3-Bromo-5-cyanobenzoate
 453566-15-9
50mg
 $ 70.00 2022-06-04
TRC
M297063-100mg
Methyl 3-Bromo-5-cyanobenzoate
 453566-15-9
100mg
 $ 95.00 2022-06-04
TRC
M297063-500mg
Methyl 3-Bromo-5-cyanobenzoate
 453566-15-9
500mg
 $ 365.00 2022-06-04
Alichem
A015023429-1g
Methyl 3-bromo-5-cyanobenzoate
 453566-15-9 97%
1g
 $1534.70 2023-09-01
Apollo Scientific
OR321015-250mg
3-Bromo-5-cyanobenzoic acid methyl ester
 453566-15-9 97%
250mg
 £15.00 2025-02-19
Apollo Scientific
OR321015-1g
3-Bromo-5-cyanobenzoic acid methyl ester
 453566-15-9 97%
1g
 £26.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99740-250mg
Methyl 3-bromo-5-cyanobenzoate
 453566-15-9
250mg
 ¥469.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99740-1g
Methyl 3-bromo-5-cyanobenzoate
 453566-15-9
1g
 ¥1199.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99740-5g
Methyl 3-bromo-5-cyanobenzoate
 453566-15-9
5g
 ¥4489.0 2021-09-08

Methyl 3-bromo-5-cyanobenzoate Production Method

Methyl 3-bromo-5-cyanobenzoate Related Literature

453566-15-9 (Methyl 3-bromo-5-cyanobenzoate) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.